Cas no 948556-06-7 (tert-butyl 2,9-diazaspiro[4.5]decane-2-carboxylate;hydrochloride)

Tert-butyl 2,9-diazaspiro[4.5]decane-2-carboxylate hydrochloride is a spirocyclic compound featuring a diazaspiro[4.5]decane core with a tert-butoxycarbonyl (Boc) protecting group at the 2-position. The hydrochloride salt enhances stability and solubility, making it suitable for synthetic applications in medicinal chemistry and drug discovery. Its spirocyclic structure offers conformational rigidity, which can be advantageous in designing bioactive molecules with improved selectivity and binding affinity. The Boc group allows for selective deprotection under mild acidic conditions, facilitating further functionalization. This compound is commonly employed as an intermediate in the synthesis of pharmaceuticals, particularly for targeting central nervous system (CNS) disorders and other therapeutic areas requiring constrained scaffolds.
tert-butyl 2,9-diazaspiro[4.5]decane-2-carboxylate;hydrochloride structure
948556-06-7 structure
Product Name:tert-butyl 2,9-diazaspiro[4.5]decane-2-carboxylate;hydrochloride
CAS No:948556-06-7
MF:C13H25ClN2O2
MW:276.802802801132
MDL:MFCD22384467
CID:832087
PubChem ID:69404587
Update Time:2025-06-07

tert-butyl 2,9-diazaspiro[4.5]decane-2-carboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2,7-Diazaspiro[4.5]decane-2-carboxylic acid, 1,1-diMethylethyl ester, (Hydrochloride) (1:1)
    • 2,7-Diazaspiro[4.5]decane-2-carboxylic acid 1,1-dimethylethyl ester hydrochloride
    • 2,7-DIAZASPIRO[4.5]DECANE-2-CARBOXYLIC ACID, 1,1-DIMETHYLETHYL ESTER, HYDROCHLORIDE (1:1)
    • tert-butyl 2,9-diazaspiro[4.5]decane-2-carboxylate,hydrochloride
    • tert-butyl 2,7-diazaspiro[4.5]decane-2-carboxylate hydrochloride
    • 2,7-Diazaspiro[4.5]decane-2-carboxylic acid,1,1-dimethylethyl ester,hydrochloride
    • DACRQTQGWMDTOO-UHFFFAOYSA-N
    • tert-butyl 2,9-diazaspiro[4.5]decane-2-carboxylate;hydrochloride
    • MDL： MFCD22384467
    • Inchi： 1S/C13H24N2O2.ClH/c1-12(2,3)17-11(16)15-8-6-13(10-15)5-4-7-14-9-13;/h14H,4-10H2,1-3H3;1H
    • InChI Key： DACRQTQGWMDTOO-UHFFFAOYSA-N
    • SMILES： Cl.O(C(C)(C)C)C(N1CCC2(CNCCC2)C1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 298
  • Topological Polar Surface Area: 41.6

Experimental Properties

  • Density: 1.23
  • Boiling Point: 344.2°C at 760 mmHg
  • Flash Point: 162°C
  • Refractive Index: 1.566

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Amadis Chemical Company Limited
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(CAS:948556-06-7)tert-butyl 2,9-diazaspiro[4.5]decane-2-carboxylate;hydrochloride
Order Number:A1095296
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:15
Price ($):430.0
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Amadis Chemical Company Limited
(CAS:948556-06-7)tert-butyl 2,9-diazaspiro[4.5]decane-2-carboxylate;hydrochloride
A1095296
Purity:99%
Quantity:1g
Price ($):430.0
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